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Compound of Interest

1,2-Bis(4-chlorophenyl)-2-
Compound Name:

hydroxyethanone
CAS No.: 4254-20-0
Cat. No.: B1360399

Get Quote

\ J

Common Name: 4,4'-Dichlorobenzoin | CAS: 4254-20-0 Classification: Halogenated Organic
Solid[1][2][3][4]

Executive Safety Summary (Read First)

Do NOT dispose of this compound down the drain. Do NOT mix with non-halogenated solvent
waste (e.g., pure acetone/ethanol streams).[2][4][5] Do NOT use metal containers for long-term
storage of waste solutions (risk of HCI generation).[2]

Immediate Action for Spills:
 Isolate: Evacuate the immediate area if dust is airborne.[2]
o Protect: Wear nitrile gloves, safety goggles, and an N95/P100 particulate respirator.[2][4]

¢ Contain: Do not dry sweep.[2] Use a damp wipe or HEPA vacuum to prevent dust
generation.[6]
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» Dispose: Place all spill debris into a container labeled "Hazardous Waste - Solid -
Halogenated."”

Chemical Profile & Waste Characterization

To ensure scientific integrity in disposal, one must understand the chemical's behavior.[2][4]
1,2-Bis(4-chlorophenyl)-2-hydroxyethanone is an

-hydroxy ketone.[1][2][3][4] Its chlorinated aromatic nature dictates its waste stream.[2]

Property Data Operational Implication

Dust explosion hazard;
Physical State Solid (Crystalline powder) requires antistatic grounding

during large transfers.[1][2][3]

) ) Bio-accumulative. Must never
N Low in water; Soluble in o
Solubility Acet DCM enter municipal water systems.
cetone,
[1][21[3]

Can form phosgene or HCI
Reactivity Sensitive to strong oxidizers gases upon thermal

decomposition.[1][3]

Requires high-temperature
Waste Class Halogenated Organic incineration with acid gas
scrubbing.[1][2][3]

The "Self-Validating" Disposal Protocol

This protocol uses a segregation-based logic to prevent cross-contamination of cheaper waste
streams and ensure regulatory compliance (RCRA/EPA).[2]

Phase A: Waste Segregation (The Decision Tree)

Why this matters: Mixing halogenated waste with non-halogenated waste upgrades the entire
container to "Halogenated" status, significantly increasing disposal costs and incineration
complexity.[2][4]
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Waste Generation

Physical State?

Solid Waste Liquid Waste
(Pure compound, contaminated gloves, spill debris) (Mother liquor, rinsate)

'

Solvent Composition?

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Solid - Halogenated'

DCM/Chloroform Base \Acetone/Alcohol Base

Contains Halogens (DCM, Chloroform) Non-Halogenated Only
OR Mixed Solvents (Acetone, Ethanol, Water)

Must be Upgraded

- Incorrect Path
to Halogenated Stream

CRITICAL STOP:

Container: Glass/HDPE Carboy

Label: 'Hazardous Waste - Liquid - Halogenated' OO [P & -G 1Ol 2oy

into Non-Halogenated streams.

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4,4'-Dichlorobenzoin waste. Note that even if
dissolved in acetone, the presence of the chlorinated solute mandates a "Halogenated" waste

tag.[2][3][4]

Phase B: Packaging & Labeling

Step 1: Container Selection
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» Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

o Scientific Logic: HDPE is resistant to chemical attack and impact. Avoid glass for solids to
prevent breakage during compaction/transport.

e Liquids: Use a chemically resistant carboy (HDPE or Amber Glass).

o Warning:Avoid metal cans. Chlorinated organic compounds can slowly hydrolyze in the
presence of moisture to form hydrochloric acid (HCI), which will corrode metal containers,
leading to leaks.[2][4]

Step 2: Chemical Compatibility Check Before adding waste to a central carboy, verify the
receiving container does not contain incompatible classes.[2][4]

Incompatible Class Risk Mechanism

- . Rapid oxidation of the
Strong Oxidizers (e.g., Nitric

) ) Fire / Explosion ketone/aromatic rings.[1][2][3]

Acid, Peroxides)
[4]
Strong Bases (e.g., NaOH > _ _ Can induce condensation
Exothermic Reaction ] ]
1M) reactions or hydrolysis.[1][3][4]
Reactive Metals (e.g., Sodium, Ei Reaction with the halogen (CI)
ire

Potassium) group.[1][2][3][4]

Step 3: Labeling (The "3-Point Check™) A valid waste tag must contain:

e Full Chemical Name: "1,2-Bis(4-chlorophenyl)-2-hydroxyethanone" (Do not use
abbreviations like "DCB").

e Hazard Checkbox: Mark "Toxic" and "Irritant".[2]
e Constituent Breakdown: If in solution, list the solvent % and the solute %.

o Example: 95% Dichloromethane, 5% 4,4'-Dichlorobenzoin.[2][4]

Phase C: Storage & Handoff[7]
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o Cap Tightness: Ensure caps are screwed down tightly to prevent volatile emissions (if in
solution) or dust release.[2]

e Secondary Containment: Store the waste container in a polyethylene tray capable of holding
110% of the container's volume.

o Satellite Accumulation Area (SAA): Keep the container at or near the point of generation. Do
not move it to a central hallway.

» Disposal Request: When the container is 90% full, submit a request to your Environmental
Health & Safety (EHS) department.[2] Request "Incineration - Halogenated Stream."

Emergency Contingencies
Skin Contact:
o Immediate: Wash with soap and water for 15 minutes.

e Logic: Chlorinated aromatics are lipophilic; water alone is insufficient.[2] Soap is required to
emulsify and remove the compound from the skin barrier.

Eye Contact:

o Immediate: Flush with water for 15 minutes.

o Follow-up: Seek medical attention. Solid particulates can cause corneal abrasion.[2]
Fire:

o Extinguishing Media: CO2, dry chemical, or foam.[2][4][7][8]

» Warning: Burning produces Hydrogen Chloride (HCI) and potentially Phosgene. Firefighters
must wear SCBA.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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